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Adenosine 5'-(trihydrogen diphosphate), monoanhydride with phosphorothioic acid, tetralithium salt

Name: Adenosine 5'-(trihydrogen diphosphate), monoanhydride with phosphorothioic acid, tetralithium salt
Brand: Smolecule
SKU: S621116
Rating: 4 (6 reviews)

Catalog No.

S621116

CAS No.

93839-89-5

M.F

C10H12Li4N5O12P3S

M. Wt

547.1 g/mol

Availability

In Stock

* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.

Adenosine 5'-(trihydrogen diphosphate), monoanhydr...

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General Information

CAS Number

93839-89-5

Product Name

Adenosine 5'-(trihydrogen diphosphate), monoanhydride with phosphorothioic acid, tetralithium salt

IUPAC Name

tetralithium;[[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-oxidophosphoryl] dioxidophosphinothioyl phosphate

Molecular Formula

C10H12Li4N5O12P3S

Molecular Weight

547.1 g/mol

InChI

InChI=1S/C10H16N5O12P3S.4Li/c11-8-5-9(13-2-12-8)15(3-14-5)10-7(17)6(16)4(25-10)1-24-28(18,19)26-29(20,21)27-30(22,23)31;;;;/h2-4,6-7,10,16-17H,1H2,(H,18,19)(H,20,21)(H2,11,12,13)(H2,22,23,31);;;;/q;4*+1/p-4/t4-,6-,7-,10-;;;;/m1..../s1

InChI Key

YADAOCUJWNGDQW-KWIZKVQNSA-N

Synonyms

(gamma-S)ATP, adenosine 5'-(3-thio)triphosphate, adenosine 5'-(gamma-S)triphosphate, adenosine 5'-O-(3-thiotriphosphate), adenosine 5'-O-(gamma-thiotriphosphate), adenosine 5'-O-thiotriphosphate, adenosine 5'-thiotriphosphate, adenosine-5'-(3-thiotriphosphate), ATP gamma-S, ATPgammaS, gamma-thio-ATP

Canonical SMILES

[Li+].[Li+].[Li+].[Li+].C1=NC(=C2C(=N1)N(C=N2)C3C(C(C(O3)COP(=O)([O-])OP(=O)([O-])OP(=S)([O-])[O-])O)O)N

Isomeric SMILES

[Li+].[Li+].[Li+].[Li+].C1=NC(=C2C(=N1)N(C=N2)[C@H]3[C@@H]([C@@H]([C@H](O3)COP(=O)([O-])OP(=O)([O-])OP(=S)([O-])[O-])O)O)N

Description

The exact mass of the compound Adenosine 5'-(trihydrogen diphosphate), monoanhydride with phosphorothioic acid, tetralithium salt is unknown and the complexity rating of the compound is unknown. Its Medical Subject Headings (MeSH) category is Chemicals and Drugs Category - Carbohydrates - Glycosides - Nucleotides - Ribonucleotides - Adenine Nucleotides - Supplementary Records. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.

Scientific Research Applications

Antisense oligonucleotide research:

ADPS is a modified form of Adenosine 5'-triphosphate (ATP), a vital molecule in cellular energy transfer. The modification involves replacing one of the non-bridging oxygen atoms in the phosphate group with a sulfur atom. This alteration enhances the molecule's stability against degradation by enzymes called nucleases, making it a valuable tool in antisense oligonucleotide (ASO) research []. ASOs are short, single-stranded pieces of DNA designed to bind to specific complementary RNA sequences, thereby inhibiting their translation into proteins. By incorporating ADPS instead of natural phosphates in ASOs, researchers can improve their resistance to degradation, leading to longer-lasting and more potent therapeutic effects [].

Investigation of RNA modifications:

The specific modification present in ADPS, the phosphorothioate group (PS), mimics certain naturally occurring modifications found in RNA molecules. These modifications can play crucial roles in various biological processes, including RNA stability, protein binding, and translation regulation []. By studying ADPS and its interactions with cellular machinery, researchers can gain insights into the functional significance of these naturally occurring RNA modifications and their potential roles in disease development [].

Others

Appearance

Assay:≥90%A crystalline solid

GHS Hazard Statements

Aggregated GHS information provided by 38 companies from 1 notifications to the ECHA C&L Inventory. Each notification may be associated with multiple companies.;
H315 (100%): Causes skin irritation [Warning Skin corrosion/irritation];
H319 (100%): Causes serious eye irritation [Warning Serious eye damage/eye irritation];
H335 (100%): May cause respiratory irritation [Warning Specific target organ toxicity, single exposure;
Respiratory tract irritation];
Information may vary between notifications depending on impurities, additives, and other factors. The percentage value in parenthesis indicates the notified classification ratio from companies that provide hazard codes. Only hazard codes with percentage values above 10% are shown.

MeSH Pharmacological Classification

Affinity Labels

Pictograms

Irritant

Other CAS

93839-89-5

Dates

Modify: 2023-08-15

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Adenosine 5'-(trihydrogen diphosphate), monoanhydride with phosphorothioic acid, tetralithium salt

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CAS Number

Product Name

IUPAC Name

Molecular Formula

Molecular Weight

InChI

InChI Key

Synonyms

Canonical SMILES

Isomeric SMILES

Description

Antisense oligonucleotide research:

Investigation of RNA modifications:

Appearance

GHS Hazard Statements

MeSH Pharmacological Classification

Pictograms

Other CAS

Dates

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